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Compound of Interest

Compound Name: 3-Methyl-2-butanol

Cat. No.: B147160 Get Quote

An In-depth Technical Guide to 3-Methyl-2-butanol

For researchers, scientists, and professionals in drug development, a thorough understanding

of chemical reagents is paramount. This guide provides a comprehensive overview of 3-
Methyl-2-butanol, detailing its chemical identity, physical properties, and a relevant

experimental protocol.

Chemical Identity
IUPAC Name: 3-methylbutan-2-ol[1][2]

CAS Number: 598-75-4[3][4]

Synonyms: sec-Isoamyl alcohol, Isopropyl methyl carbinol, 1,2-dimethylpropanol[1][5]

Physicochemical Data
The following table summarizes the key quantitative properties of 3-Methyl-2-butanol,
facilitating easy reference and comparison.
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Property Value Citations

Molecular Formula C5H12O [1][6]

Molecular Weight 88.15 g/mol [3]

Boiling Point 112-114 °C

Density 0.818 g/mL at 25 °C

Refractive Index n20/D 1.409

Flash Point 26-34 °C (closed cup) [2]

Solubility in Water
Slightly soluble (2.8 g/100 mL

at 30 °C)

Vapor Pressure 3 hPa at 20 °C [2]

Autoignition Temperature 347 °C [4]

Explosive Limits 1.2 - 10.5 % (V) [2]

Experimental Protocol: Fischer Esterification
The following is a representative protocol for an acid-catalyzed esterification, a common

reaction in organic synthesis and relevant to drug development research. This specific example

details the synthesis of an ester from an alcohol and a carboxylic acid, a reaction type for which

3-Methyl-2-butanol could be a substrate.

Objective: To synthesize an ester via Fischer esterification.

Materials:

Alcohol (e.g., 3-Methyl-2-butanol)

Carboxylic acid (e.g., Acetic acid)

Concentrated sulfuric acid (catalyst)

5% aqueous sodium bicarbonate solution
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Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Distilled water

Round-bottom flask

Reflux condenser

Heating mantle or sand bath

Separatory funnel

Erlenmeyer flask

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask, combine the alcohol and a slight excess of the

carboxylic acid. Carefully add a catalytic amount of concentrated sulfuric acid.[7] Add boiling

chips to ensure smooth boiling.

Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle boil using a

heating mantle. Allow the reaction to reflux for approximately one hour.[7][8]

Work-up: After cooling to room temperature, transfer the reaction mixture to a separatory

funnel.[7][8]

Washing:

Add distilled water to the separatory funnel, shake gently, and allow the layers to separate.

Remove and discard the lower aqueous layer.[7][8]

To neutralize any remaining acid, wash the organic layer with a 5% aqueous sodium

bicarbonate solution. Vent the separatory funnel frequently as carbon dioxide gas will be

evolved.[8] Separate and discard the aqueous layer. Repeat this washing step.
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Wash the organic layer with a saturated sodium chloride solution (brine) to help remove

dissolved water.[8]

Drying: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous

magnesium sulfate.[8]

Purification: Filter the drying agent and purify the resulting ester by simple distillation,

collecting the fraction that boils at the expected temperature range for the target ester.[8]

Visualizing Chemical Processes
Diagrams are crucial for understanding the relationships and workflows in chemical

experiments and pathways.
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Caption: Workflow for Fischer Esterification.
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Caption: Mechanism of Fischer Esterification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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